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Compound of Interest

Compound Name: 4-Amino-2,5-difluorophenol

CAS No.: 120103-19-7

Cat. No.: B058541

Get Quote

Executive Summary
4-Amino-2,5-difluorophenol (CAS 120103-19-7) is a specialized fluorinated aromatic building

block that serves as a critical intermediate in the synthesis of bioactive small molecules and

high-performance polymers. Its structural uniqueness lies in the para-relationship between the

amino and hydroxyl groups, flanked by fluorine atoms at the 2 and 5 positions.

This substitution pattern imparts distinct electronic properties: the fluorine atoms significantly

increase the acidity of the phenolic hydroxyl group (lowering pKa) while reducing the

nucleophilicity of the amine via inductive electron withdrawal. Researchers utilize this

"electronic push-pull" to achieve regioselective functionalization in the development of IRE1

kinase modulators, fluorinated polyimides, and agrochemical bioisosteres.

This guide details the mechanistic rationale, experimental protocols, and safety considerations

for deploying this compound in advanced research.
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Understanding the electronic landscape of 4-Amino-2,5-difluorophenol is prerequisite to

successful synthetic design.

Property Value / Characteristic Implication for Synthesis

CAS Number 120103-19-7
Unique identifier for

procurement.

Molecular Formula C₆H₅F₂NO MW: 145.11 g/mol .[1][2][3]

Acidity (Phenol) High (pKa est. ~7.5 - 8.0)

The 2,5-difluoro substitution

stabilizes the phenoxide anion,

facilitating O-arylation (SNAr)

under mild basic conditions.

Nucleophilicity (Amine) Moderate/Low

Inductive effect of Fluorine

reduces lone pair availability

compared to non-fluorinated

aniline, reducing competing N-

arylation during ether

synthesis.

Metabolic Stability High

Fluorine blocks C-H oxidation

sites (C2/C5), extending the

half-life of derived drug

scaffolds.

Application I: Medicinal Chemistry (Kinase
Inhibitors)
The primary pharmaceutical application of 4-Amino-2,5-difluorophenol is in the synthesis of

Phenoxypyridylpyrimidine derivatives, specifically targeting the Inositol-Requiring Enzyme 1

(IRE1) pathway. The compound serves as the "warhead" or binding core, where the

difluorophenol moiety acts as a bioisostere that enhances binding affinity through hydrogen

bonding and hydrophobic interactions.

Mechanistic Insight: Regioselective SNAr Coupling
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In the synthesis of kinase inhibitors, the challenge is often coupling the phenol to a heteroaryl

halide (e.g., chloropyrimidine) without protecting the amine. Due to the electron-withdrawing

nature of the fluorine atoms, the phenol becomes more acidic, allowing for selective

deprotonation and O-arylation over N-arylation.

Experimental Protocol: Synthesis of Phenoxypyridyl
Scaffolds
Objective: Couple 4-Amino-2,5-difluorophenol to a 4,6-dichloropyrimidine derivative via an

ether linkage.

Reagents:

4-Amino-2,5-difluorophenol (1.0 eq)

4,6-Dichloropyrimidine (1.1 eq)

Cesium Carbonate (Cs₂CO₃) (2.0 eq)

Solvent: DMSO or DMF (Anhydrous)

Step-by-Step Methodology:

Preparation: Charge a flame-dried reaction flask with 4-Amino-2,5-difluorophenol (1.0 eq)

and Cs₂CO₃ (2.0 eq) in anhydrous DMSO (0.2 M concentration).

Activation: Stir at room temperature for 30 minutes. The base deprotonates the phenol to

form the phenoxide anion. Note: The solution typically darkens.

Addition: Add 4,6-dichloropyrimidine (1.1 eq) dropwise.

Reaction: Heat the mixture to 60°C for 4-6 hours. Monitor via LC-MS for the formation of the

mono-substituted ether product.

Workup: Dilute with ethyl acetate, wash with water (3x) to remove DMSO, and dry over

Na₂SO₄.

Purification: Flash column chromatography (Hexane/EtOAc gradient).
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Pathway Visualization (IRE1 Modulator Synthesis)
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Figure 1: Regioselective synthesis workflow for phenoxypyridylpyrimidine scaffolds. The

protocol leverages the acidity of the fluorinated phenol for selective O-arylation.

Application II: Material Science (Fluorinated
Polyimides)
In material science, 4-Amino-2,5-difluorophenol is utilized as a functional monomer for

fluorinated polyimides. The incorporation of fluorine atoms lowers the dielectric constant (low-k

materials) and reduces water absorption, critical for microelectronics. The hydroxyl group

provides a site for thermal crosslinking or post-polymerization functionalization, enhancing the

glass transition temperature (Tg).

Polymerization Strategy
The amine group reacts with dianhydrides (e.g., 6FDA) to form polyamic acid, which is

subsequently imidized. The 2,5-difluoro substitution prevents oxidation of the aromatic ring at

high processing temperatures.

Experimental Protocol: Poly(hydroxyimide) Synthesis
Objective: Synthesize a fluorinated polyimide precursor.

Reagents:

4-Amino-2,5-difluorophenol (2.0 eq - acting as chain terminator or co-monomer)
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4,4'-(Hexafluoroisopropylidene)diphthalic anhydride (6FDA) (1.0 eq)

Solvent: NMP (N-Methyl-2-pyrrolidone)

Step-by-Step Methodology:

Dissolution: Dissolve 6FDA in NMP under nitrogen atmosphere.

Addition: Add 4-Amino-2,5-difluorophenol slowly at 0°C.

Polymerization: Stir at room temperature for 12 hours to form the polyamic acid intermediate.

Imidization: Add chemical imidization reagents (Acetic anhydride/Pyridine) or perform

thermal imidization (stepwise heating to 250°C).

Precipitation: Pour the viscous solution into methanol to precipitate the polymer fiber.

Polymerization Workflow Diagram
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Figure 2: Synthesis pathway for fluorinated polyimides. The difluorophenol moiety is integrated

to enhance thermal stability and electrical properties.

Handling, Safety & Stability
Signal Word:WARNING Hazard Statements: H315 (Skin Irritation), H319 (Eye Irritation), H335

(Respiratory Irritation).

Storage: Store at 2-8°C under an inert atmosphere (Nitrogen or Argon). The amine is

susceptible to oxidation (browning) upon air exposure.

Solubility: Soluble in DMSO, DMF, Methanol. Sparingly soluble in water.

PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory. Avoid contact with

strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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